Cas no 2034435-32-8 (1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea)

• Product Name: 1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034435-32-8
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5378836
• Update Time: 2025-10-15

1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxyphenyl)-N′-[[6-(2-furanyl)-3-pyridinyl]methyl]urea
• 1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C19H19N3O3/c1-2-24-18-7-4-3-6-16(18)22-19(23)21-13-14-9-10-15(20-12-14)17-8-5-11-25-17/h3-12H,2,13H2,1H3,(H2,21,22,23)
• InChI Key： YLHQKKNDZBJXHR-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OCC)C(NCC1=CC=C(C2=CC=CO2)N=C1)=O

Experimental Properties

• Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.1±50.0 °C(Predicted)
• pka: 12.73±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea

Comprehensive Overview of 1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea (CAS No. 2034435-32-8)

1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea, with the CAS registry number 2034435-32-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative features a unique molecular structure combining a furan-2-yl moiety and a pyridin-3-yl group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to bioactive molecules in drug discovery pipelines.

The compound's synthetic pathway typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and lipophilicity (calculated LogP) suggest favorable drug-like properties, a hot topic in modern medicinal chemistry. Current studies focus on its structure-activity relationship (SAR), with particular emphasis on how the 2-ethoxyphenyl substituent influences binding affinity. This aligns with the growing demand for small molecule therapeutics in treating chronic diseases, a frequently searched topic in scientific databases.

From a material science perspective, the compound's crystalline properties and thermal stability have become subjects of investigation, especially in the context of formulation development. The presence of both hydrogen bond donors and acceptors in its structure makes it interesting for co-crystal engineering, an emerging field in pharmaceutical technology. These characteristics address common search queries about improving drug solubility and bioavailability enhancement strategies.

In computational chemistry studies, 2034435-32-8 has been modeled for its molecular docking potential against various biological targets. The furan-pyridine hybrid system shows distinctive electronic properties that could influence protein-ligand interactions, a subject of numerous recent publications. This connects with trending searches about AI in drug discovery and virtual screening techniques, highlighting the compound's relevance in contemporary research paradigms.

The analytical characterization of this compound typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. Quality control parameters such as chromatographic purity and isomeric content are critical for research applications, addressing common questions about compound verification methods. These analytical aspects are particularly important for researchers investigating structure elucidation or developing analytical methods for novel compounds.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea remains an active area of investigation. Preliminary in silico predictions suggest moderate metabolic stability, sparking discussions about potential prodrug strategies – a solution frequently sought for compounds with suboptimal pharmacokinetics. This aligns with the pharmaceutical industry's focus on translational research and preclinical development challenges.

The compound's intellectual property landscape shows several patents covering its synthetic methods and potential applications, particularly in therapeutic areas involving enzyme modulation. This patent activity reflects the commercial interest in such heterocyclic compounds, answering frequent queries about emerging chemical entities in drug development. The ethoxyphenyl moiety in particular has been identified as a privileged structure in medicinal chemistry, a concept gaining traction in recent literature.

From a supply chain perspective, 2034435-32-8 is typically available as a research chemical in milligram to gram quantities, with strict quality certificates for scientific use. The compound's storage conditions and handling precautions follow standard protocols for organic intermediates, addressing common laboratory safety questions. Its custom synthesis options cater to the growing demand for tailor-made compounds in academic and industrial research settings.

Future research directions for this compound likely include biological screening against novel targets, formulation optimization, and exploration of its chemical space through derivatization. These potential applications resonate with current scientific interests in hit-to-lead optimization and chemical biology probes. The compound's structural features make it particularly interesting for fragment-based drug design, a strategy increasingly discussed in drug discovery forums and publications.

In conclusion, 1-(2-ethoxyphenyl)-3-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea represents an intriguing case study in modern chemical research, bridging multiple disciplines from synthetic chemistry to drug development. Its structural complexity and functional group arrangement offer numerous possibilities for scientific exploration, making it a compound worth monitoring in future research outputs. As the scientific community continues to investigate such multifunctional molecules, this compound may well emerge as a key player in addressing current challenges in molecular design and therapeutic innovation.